Cas no 1396890-69-9 ((2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide)

• Product Name: (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide
• CAS No: 1396890-69-9
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 5402035
• Update Time: 2025-08-05

(2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-N-[2-(3-furanyl)-2-hydroxyethyl]-2-propenamide
• (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide

• Inchi： 1S/C15H14ClNO3/c16-13-4-2-1-3-11(13)5-6-15(19)17-9-14(18)12-7-8-20-10-12/h1-8,10,14,18H,9H2,(H,17,19)
• InChI Key： CLWYFDFAPBWAFE-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=COC=1)O)(=O)C=CC1=CC=CC=C1Cl

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 427.7±45.0 °C(Predicted)
• pka: 13.75±0.20(Predicted)

Additional information on (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide

(2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide: A Novel Compound with Promising Therapeutic Potential

(2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide is a synthetic compound with a unique molecular framework that combines aromatic and heterocyclic moieties. This molecule is characterized by its 2-chlorophenyl substituent, which contributes to its electronic properties, and the furan-3-yl ring, a five-membered oxygen-containing heterocycle. The 2-hydroxyethyl group introduces hydrophilic characteristics, while the prop-2-enamide backbone provides structural rigidity. The compound is registered under CAS No. 1396890-69-9, which serves as a unique identifier for its chemical identity in scientific databases.

Recent advancements in medicinal chemistry have highlighted the importance of designing molecules with multifunctional groups to achieve enhanced biological activity. The 2-chlorophenyl moiety in (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide has been shown to modulate protein-ligand interactions, as demonstrated in studies on kinase inhibitors. The furan-3-yl ring, on the other hand, is known to enhance metabolic stability by reducing susceptibility to enzymatic degradation. The 2-hydroxyethyl chain further contributes to the molecule's solubility profile, which is critical for oral bioavailability. The prop-2-enamide backbone, with its conjugated double bond, may also influence the compound's ability to interact with lipid membranes or cell surface receptors.

Structural analysis of (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide reveals a complex interplay between aromatic and heterocyclic systems. The 2-chlorophenyl group, positioned at the 3-position of the prop-2-enamide chain, creates a conjugated system that may facilitate electron delocalization. This electronic effect is further amplified by the presence of the furan-3-yl ring, which can act as a π-acceptor or donor depending on the surrounding environment. The 2-hydroxyethyl substituent introduces functional groups that can engage in hydrogen bonding, potentially enhancing interactions with target proteins. The overall molecular architecture of this compound suggests a high degree of conformational flexibility, which may be advantageous for binding to dynamic biological targets.

Current research on (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide has focused on its potential applications in inflammation and cancer therapeutics. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway. The 2-chlorophenyl group was found to modulate the activity of phosphatidylinositol 3-kinase (PI3K), a key enzyme in inflammatory responses. Additionally, the furan-3-yl ring was shown to stabilize the interaction between the compound and the target protein, enhancing its potency. These findings suggest that (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide could serve as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest is the compound's potential as an antitumor agent. A 2022 preclinical study reported that (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide induces apoptosis in cancer cells by targeting the mitochondrial pathway. The 2-hydroxyethyl group was implicated in disrupting the mitochondrial membrane potential, while the prop-2-enamide backbone may interfere with the function of specific oncogenic proteins. The 2-chlorophenyl substituent also contributed to the compound's ability to inhibit the proliferation of cancer cells in vitro. These results highlight the therapeutic potential of this compound in oncology.

From a synthetic perspective, the preparation of (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide involves multi-step organic reactions. The furan-3-yl ring is typically synthesized via a Diels-Alder reaction, while the 2-chlorophenyl group is introduced through electrophilic aromatic substitution. The 2-hydroxyethyl chain can be incorporated via nucleophilic substitution or coupling reactions. The final step involves the formation of the prop-2-enamide backbone, which requires controlled conditions to ensure the correct stereochemistry. These synthetic strategies demonstrate the feasibility of constructing this complex molecule with high purity and yield.

Future research on (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide should focus on elucidating its mechanism of action in vivo and evaluating its pharmacokinetic properties. The compound's potential for drug development is further supported by its structural versatility, which allows for the introduction of additional functional groups to optimize its therapeutic profile. As a result, (2E)-3-(2-chlorophenyl)-N-[2-(furan-3-yl)-2-hydroxyethyl]prop-2-enamide represents a promising candidate for the design of novel therapeutics targeting inflammatory and oncological diseases.